Cas no 1310404-96-6 (2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole)

• Product Name: 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• CAS No: 1310404-96-6
• MF: C₁₀H₁₆BNO₂S
• MW: 225.11554145813
• MDL: MFCD09879121
• CID: 1011276
• PubChem ID: 45786315
• Update Time: 2025-06-08

2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-METHYLTHIAZOLE-4-BORONIC ACID PINACOL ESTER
• 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Thiazole
• 2-Methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-thiazole
• AB54408
• Thiazole, 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• MFCD09879121
• C10H16BNO2S
• 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• SCHEMBL9941920
• DRRASGOKAVZCPI-UHFFFAOYSA-N
• Z1509711367
• 2-METHYLTHIAZOL-4-YLBORONIC ACID PINACOL ESTER
• 1310404-96-6
• CS-0054943
• AKOS015947406
• DTXSID601171878
• AT24113
• DB-062793
• EN300-264141

• MDL： MFCD09879121
• Inchi： 1S/C10H16BNO2S/c1-7-12-8(6-15-7)11-13-9(2,3)10(4,5)14-11/h6H,1-5H3
• InChI Key： DRRASGOKAVZCPI-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 225.0994801g/mol
• Monoisotopic Mass: 225.0994801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų

Additional information on 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole

Recent Advances in the Application of 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS: 1310404-96-6) in Chemical Biology and Pharmaceutical Research

The compound 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS: 1310404-96-6) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This boronic acid ester derivative is particularly valued for its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules, including drug candidates. Recent studies have highlighted its utility in the development of novel therapeutics, especially in the fields of oncology and infectious diseases.

One of the most notable advancements involving this compound is its incorporation into the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully utilized 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole to create potent and selective inhibitors targeting specific kinases, such as EGFR and ALK. These inhibitors have shown promising results in preclinical trials, demonstrating enhanced efficacy and reduced off-target effects compared to earlier generations of kinase inhibitors.

In addition to its role in kinase inhibitor development, this compound has also been explored in the context of antimicrobial agents. The thiazole ring, a core structural feature of the molecule, is known for its bioactivity against a range of pathogens. Recent studies have demonstrated that derivatives of 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole exhibit potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. These findings underscore the potential of this compound in addressing the growing challenge of antimicrobial resistance.

Another exciting application of this compound lies in the field of proteolysis-targeting chimeras (PROTACs). PROTACs are a novel class of therapeutics designed to degrade disease-causing proteins by hijacking the ubiquitin-proteasome system. The boronic acid moiety of 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole has been utilized to design PROTACs that selectively target oncogenic proteins, such as BCR-ABL and mutant p53. Early-stage clinical trials have shown that these PROTACs can effectively degrade target proteins and inhibit tumor growth in animal models.

Despite these promising developments, challenges remain in the optimization of 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed to fully realize the clinical potential of this compound. Recent research has focused on structural modifications to improve these pharmacokinetic properties, with some success in enhancing drug-like characteristics while retaining biological activity.

In conclusion, 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS: 1310404-96-6) represents a valuable tool in modern drug discovery and chemical biology. Its applications span from kinase inhibitors to antimicrobial agents and PROTACs, highlighting its versatility and potential. Ongoing research efforts aim to overcome existing limitations and further expand the utility of this compound in therapeutic development. As the field continues to evolve, this molecule is likely to remain a focal point of innovation in the years to come.